Cas no 2228140-89-2 (4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine)

• Product Name: 4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine
• CAS No: 2228140-89-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6006769
• PubChem ID: 165610530
• Update Time: 2025-05-24

4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine
• 2228140-89-2
• EN300-1730713

• Inchi： 1S/C12H13NO2/c1-4-12(5-6-12)9-7-11(15-3)13-8-10(9)14-2/h1,7-8H,5-6H2,2-3H3
• InChI Key： WMTLVSHBKWOIND-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C1(C#C)CC1)OC

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31.4Ų

Additional information on 4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine

Introduction to 4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine (CAS No. 2228140-89-2)

4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2228140-89-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing ring system. The presence of both ethynyl and dimethoxy substituents in its molecular structure endows it with unique chemical properties and potential biological activities, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The structural motif of 4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine incorporates a cyclopropyl group linked to an acetylene-like ethynyl moiety, which is further connected to a pyridine core substituted at the 2- and 5-positions with methoxy groups. This particular arrangement of functional groups suggests potential interactions with biological targets, such as enzymes or receptors, which are critical for drug design. The cyclopropyl ring, in particular, is known to enhance metabolic stability and binding affinity in small-molecule drugs, while the ethynyl group provides opportunities for further chemical modifications via cross-coupling reactions.

In recent years, there has been growing interest in the development of pyridine-based compounds for their diverse pharmacological applications. Pyridines are ubiquitous scaffolds in medicinal chemistry, appearing in numerous FDA-approved drugs due to their ability to modulate biological pathways effectively. Among these derivatives, those featuring dimethoxy substituents have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer treatments. The combination of these features in 4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine positions it as a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The ethynyl group serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in drug discovery to introduce new functionalities into molecular structures. This reactivity allows chemists to attach various pharmacophores or linkers, thereby tailoring the compound’s properties to target specific biological processes. Such flexibility is particularly valuable in hit-to-lead optimization campaigns.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking studies have been performed on 4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine, revealing potential binding interactions with enzymes such as kinases or phosphodiesterases. These enzymes are often implicated in diseases like cancer and inflammatory disorders, making them attractive targets for therapeutic intervention. The dimethoxy groups are predicted to engage in hydrogen bonding or hydrophobic interactions with key residues in the active site of these enzymes, which could modulate their activity.

The synthesis of 4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine presents an interesting challenge due to the need to introduce both cyclopropyl and ethynyl functionalities onto the pyridine ring while maintaining regioselectivity. Modern synthetic strategies have focused on transition-metal-catalyzed reactions that facilitate the construction of complex cyclic systems efficiently. For instance, palladium-catalyzed cyclopropanation reactions can be employed to introduce the cyclopropyl group onto pre-functionalized pyridines, followed by Sonogashira coupling to install the ethynyl moiety.

The dimethoxy substituents play a crucial role in fine-tuning the electronic properties of the pyridine ring. Electron-donating groups like methoxy enhance the nucleophilicity of certain positions on the ring, which can be exploited in subsequent functionalization steps. This feature makes 4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine a versatile intermediate for synthesizing more elaborate derivatives with tailored biological activities.

In terms of biological evaluation, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases associated with cancer progression. The combination of cyclopropyl and ethynyl groups is thought to disrupt key signaling pathways by interfering with enzyme-substrate interactions. Additionally, the dimethoxy groups could influence solubility and cell membrane permeability, factors that are critical for drug efficacy.

The field of medicinal chemistry continues to evolve rapidly, driven by new methodologies and interdisciplinary approaches that bridge organic synthesis with computational modeling and bioinformatics. 4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine exemplifies how structural complexity can be leveraged to develop innovative therapeutics. By integrating insights from synthetic organic chemistry with high-throughput screening and structure-based drug design techniques, researchers aim to accelerate the discovery process and bring new treatments to patients more quickly.

Future directions for research on this compound may include exploring its derivatives as lead compounds for treating neurological disorders or infectious diseases. The pyridine scaffold is well-represented in drugs targeting central nervous system disorders due to its ability to cross the blood-brain barrier efficiently. Furthermore, modifications at different positions on the molecule could enhance its pharmacokinetic properties or reduce off-target effects.

Overall,4-(1-ethynylcyclopropyl)-2,5-dimethoxypyridine (CAS No. 2228140-89-2) represents a promising area of investigation within pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents through both synthetic innovation and biological evaluation. As research progresses，this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple disease indications.